Cas no 951892-12-9 (7-(4-n-Butylphenyl)-7-oxoheptanoic acid)

• Product Name: 7-(4-n-Butylphenyl)-7-oxoheptanoic acid
• CAS No: 951892-12-9
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• MDL: MFCD02260959
• CID: 4722640
• Update Time: 2025-10-31

7-(4-n-Butylphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(4-n-Butylphenyl)-7-oxoheptanoic acid
• 7-(4-butylphenyl)-7-oxoheptanoic acid
• 7214e

• MDL： MFCD02260959
• Inchi： 1S/C17H24O3/c1-2-3-7-14-10-12-15(13-11-14)16(18)8-5-4-6-9-17(19)20/h10-13H,2-9H2,1H3,(H,19,20)
• InChI Key： HJBJCPHBOYLQCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC)CCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 291
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(4-n-Butylphenyl)-7-oxoheptanoic acid

Comprehensive Overview of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid (CAS No. 951892-12-9): Properties, Applications, and Industry Insights

7-(4-n-Butylphenyl)-7-oxoheptanoic acid (CAS No. 951892-12-9) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This keto acid derivative features a unique molecular structure, combining a butylphenyl moiety with a 7-oxoheptanoic acid chain, making it a subject of interest for its potential applications in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "synthesis of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid", "CAS 951892-12-9 applications", and "buy 7-(4-n-Butylphenyl)-7-oxoheptanoic acid", reflecting its relevance in advanced chemical workflows.

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